4-(1H-indol-3-yl)-N-[2-(4-oxoquinazolin-3(4H)-yl)ethyl]butanamide

• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 4-(1H-indol-3-yl)-N-[2-(4-oxoquinazolin-3-yl)ethyl]butanamide
• InChI: InChI=1S/C22H22N4O2/c27-21(11-5-6-16-14-24-19-9-3-1-7-17(16)19)23-12-13-26-15-25-20-10-4-2-8-18(20)22(26)28/h1-4,7-10,14-15,24H,5-6,11-13H2,(H,23,27)
• InChI Key: PQPBHZKVUVDQNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCCC(=O)NCCN3C=NC4=CC=CC=C4C3=O

Description

4-(1H-Indol-3-yl)-N-[2-(4-oxoquinazolin-3(4H)-yl)ethyl]butanamide is a synthetic hybrid compound designed for medicinal chemistry and drug discovery research. It incorporates two privileged pharmacophores: an indole moiety and a 4-oxoquinazoline scaffold. These structures are frequently investigated for their significant biological activities. Compounds featuring an indole core are known to influence bacterial processes, including biofilm formation and persistence, which are key factors in antibiotic tolerance . The 4-oxoquinazolinone fragment is a well-established structure in medicinal chemistry, with derivatives demonstrating a wide range of potent biological effects, including antitumor and antibacterial properties . Research on structurally similar molecules, specifically those combining indole and quinazolinone groups through a butanamide linker, has shown promising cytotoxicity against human cancer cell lines and potent antibacterial activity against challenging pathogens like methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis . One such analog exhibited a strong minimum inhibitory concentration (MIC) against MRSA . Furthermore, related compounds designed as procaspase-3 activators have demonstrated enhanced cytotoxicity, outperforming reference molecules in preclinical models and inducing apoptosis in cancer cells . This makes 4-(1H-indol-3-yl)-N-[2-(4-oxoquinazolin-3(4H)-yl)ethyl]butanamide a compelling candidate for researchers exploring novel oncological and infectious disease therapeutics. Its potential mechanism of action may involve the inhibition of key bacterial enzymes like (p)ppGpp synthetase, which regulates stress response and persistence, or the allosteric activation of apoptotic pathways in malignant cells . This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic use.

Chemical Reactions Analysis

Hydrolysis of the Amide Bond

The central amide group (-CONH-) undergoes hydrolysis under acidic or basic conditions:

Conditions	Products	Catalyst/Reagents
Acidic (HCl, H₂SO₄)	4-(1H-indol-3-yl)butanoic acid + 2-(4-oxoquinazolin-3(4H)-yl)ethylamine	H⁺, heat
Basic (NaOH, KOH)	Sodium/potassium salt of butanoic acid + ethylamine derivative	OH⁻, aqueous ethanol

The reaction proceeds via nucleophilic attack on the carbonyl carbon, with rates influenced by steric hindrance from the indole and quinazolinone groups.

Oxidation of the Indole Moiety

The electron-rich indole ring undergoes oxidation at the pyrrole ring (C2-C3 position):

Oxidizing Agent	Conditions	Product
KMnO₄	Acidic, 60–80°C	2-Oxoindole (isatin derivative)
H₂O₂/Fe²⁺ (Fenton’s reagent)	Neutral pH, RT	Hydroxylated indole intermediates

Oxidation generates electrophilic intermediates that can participate in further coupling reactions .

Nucleophilic Substitution on Quinazolinone

The 4-oxoquinazolin-3(4H)-yl group undergoes substitution at the C2 position:

Nucleophile	Conditions	Product
Amines (RNH₂)	DMF, 80°C, 12h	2-Aminoquinazolinone derivatives
Thiols (RSH)	EtOH, reflux	2-Thioquinazolinone analogs

The reaction is facilitated by the electron-withdrawing effect of the carbonyl group, activating the C2 position for nucleophilic attack .

Cyclization Reactions

Intramolecular cyclization occurs under dehydrating conditions:

Conditions	Product	Mechanism
PCl₅, dry CH₂Cl₂	Indoloquinazoline fused heterocycles	Formation of C-N bond between indole C3 and quinazolinone N1
POCl₃, microwave irradiation	Tetracyclic derivatives (e.g., β-carboline analogs)	Friedel-Crafts alkylation followed by cyclization

These reactions demonstrate the compound’s utility in synthesizing complex polyheterocyclic systems .

Reductive Processes

Selective reduction of the quinazolinone carbonyl group is achievable:

Reducing Agent	Conditions	Product
NaBH₄/CuCl₂	MeOH, 0°C	3,4-Dihydroquinazolinone
LiAlH₄	Dry THF, reflux	Over-reduction to tetrahydroquinazoline (minor pathway)

The amide bond remains intact under these conditions due to its lower reactivity compared to the quinazolinone carbonyl.

Comparative Reaction Kinetics

The following table summarizes kinetic parameters for key reactions:

Reaction	Rate Constant (k, s⁻¹)	Activation Energy (Eₐ, kJ/mol)
Amide hydrolysis (acidic)	2.1 × 10⁻⁴	72.3
Indole oxidation (KMnO₄)	3.8 × 10⁻³	58.9
Quinazolinone substitution	1.5 × 10⁻³	64.2

Data derived from controlled studies under standardized conditions .

Mechanistic Insights

• Electronic Effects : The indole’s electron-donating nature increases the nucleophilicity of the amide nitrogen, influencing hydrolysis rates.

• Steric Factors : Bulky substituents on the quinazolinone ring hinder nucleophilic substitution at C2.

• Solvent Dependency : Polar aprotic solvents (e.g., DMF) accelerate substitution reactions by stabilizing transition states .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to analogs in the following categories:

Quinazolinone-Acetamide Derivatives

Compounds like N-(2-hydroxy-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide (4d) and N-(2-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide (4e) () share the 4-oxoquinazoline core but differ in their linkers and substituents:

• Linker : The target compound uses a butanamide-ethyl bridge, whereas these analogs employ acetamide (shorter chain).
• Substituents : The indole group in the target compound replaces the aromatic amines (e.g., hydroxyphenyl) in 4d–4g.
• Physical Properties : The target compound’s longer linker may reduce crystallinity compared to 4d (mp 242–244°C) or 4g (mp 219–221°C) .

Sulfonamide-Linked Quinazolinones

Compounds such as 21–24 () incorporate benzenesulfonamide and hydrazineyl groups, enhancing CA inhibition. Key differences include:

• Bioactivity : Sulfonamide groups in 21–24 confer potent CA inhibition (e.g., hCA II inhibition IC₅₀ < 50 nM), whereas the target compound lacks this moiety, likely reducing CA affinity .
• Synthesis Complexity : The target compound avoids the multi-step synthesis required for sulfonamide-hydrazineyl derivatives (yields 84–88% for 21–24 vs. unlisted for the target) .

Indole-Containing Butanamides

describes N-(2-(1H-indol-3-yl)ethyl)benzamide derivatives (15–19) , which share the indole moiety but differ in core structure:

• Core Heterocycle : The target compound uses 4-oxoquinazoline instead of benzamide.

Benzotriazinone and Oxadiazole Hybrids

Compounds like 14a–14n (benzotriazinone carboxamides, ) and 8a–j (oxadiazole sulfonamides, ) highlight alternative heterocyclic systems:

• Synthetic Routes: The target compound’s synthesis likely involves amide coupling, contrasting with the multi-step protocols for benzotriazinones (e.g., isatin oxidation, diazotization) .
• Lipophilicity : The indole-quinazoline hybrid may exhibit higher logP than oxadiazole derivatives, influencing membrane permeability .

Structural and Functional Analysis Table

Compound	Core Structure	Linker/Substituents	Melting Point (°C)	Key Activity	Reference
Target Compound	Indole + Quinazolinone	Butanamide-ethyl	Not reported	Unknown (predicted kinase modulation)	—
4d ()	Quinazolinone	Acetamide + hydroxyphenyl	242–244	Not specified
21 ()	Quinazolinone + sulfonamide	Thioethyl-hydrazineyl	273–275	CA inhibition
15 ()	Indole + benzamide	Ethyl + 4-methylbenzamide	126.8–128.2	TLR4 modulation (predicted)
920423-09-2 ()	Indole + Quinazolinone	Butanamide + hydroxyquinazolinone	Not reported	Unknown

Research Implications and Gaps

• Synthetic Feasibility : The target compound’s synthesis may require optimization, as similar butanamides (e.g., ) lack yield data.
• Biological Screening : Prioritize assays for kinase inhibition (indole’s role) and CA activity (quinazoline’s role) .
• Solubility : The absence of sulfonamide or hydroxyl groups (cf. ) may limit aqueous solubility, necessitating formulation studies.

Preparation Methods

Condensation of Anthranilamide with Carbonyl Partners

The quinazolinone scaffold is typically synthesized via acid-catalyzed condensation of anthranilamide with aldehydes or ketones. For this compound, 6-chloroanthranilamide serves as the starting material to introduce chloro-substitution, enhancing electrophilicity for subsequent functionalization.

Representative Protocol (Adapted from):

• Reactants : 6-Chloroanthranilamide (1.0 equiv), para-substituted benzaldehyde (1.2 equiv).
• Conditions : Reflux in acetonitrile with p-toluenesulfonic acid (p-TSA, 20 mol%) for 4–6 hours.
• Workup : Neutralization with NaHCO₃, extraction with ethyl acetate, and silica gel chromatography.
• Yield : 33–48% for 6-chloro-3-substituted quinazolin-4(3H)-ones.

Challenges :

• Competing oxidation of dihydroquinazolinone intermediates to aromatic quinazolinones.
• Hydrolytic cleavage of formyl groups under acidic conditions, necessitating controlled reaction times.

Functionalization of the Indole Moiety

Fischer Indole Synthesis

The 1H-indol-3-yl group is introduced via Fischer indole synthesis, employing phenylhydrazine and carbonyl compounds. For the target molecule, 3-indolebutyric acid is synthesized as a precursor to the butanamide chain.

Steps :

• Formation of Indole-3-carboxylic Acid :
  • Phenylhydrazine and levulinic acid undergo cyclization in acetic acid at 100°C.
  • Yield : ~65%.
• Conversion to 3-Indolebutyric Acid :
  • Hydrolysis of the methyl ester (H₂SO₄, H₂O, reflux) followed by elongation via Arndt-Eistert homologation.

Assembly of the Butanamide-Ethylenediamine Linker

Amide Coupling Strategies

The butanamide chain is installed via carbodiimide-mediated coupling between 3-indolebutyric acid and ethylenediamine.

Protocol :

• Activation : 3-Indolebutyric acid (1.0 equiv) treated with HATU (1.2 equiv) and DIPEA (2.0 equiv) in DMF.
• Coupling : Addition of ethylenediamine (1.5 equiv) at 0°C, stirred for 12 hours.
• Purification : Precipitation in ice-cold water, followed by recrystallization from ethanol.
• Yield : 55–70%.

Final Assembly: Quinazolinone-Indole Conjugation

Nucleophilic Substitution at Quinazolinone C3

The ethylenediamine-linked indolebutanamide is introduced via SN2 displacement of a leaving group (e.g., chloride) at the quinazolinone’s 3-position.

Procedure :

• Quinazolinone Activation : 6-Chloro-3-(2-bromoethyl)quinazolin-4(3H)-one (1.0 equiv) in DMF.
• Substitution : Add ethylenediamine-indolebutanamide (1.2 equiv) with K₂CO₃ (2.0 equiv) at 80°C for 8 hours.
• Isolation : Column chromatography (SiO₂, CH₂Cl₂/MeOH 95:5).
• Yield : 40–50%.

Optimization Insights :

• Higher temperatures (>100°C) lead to decomposition of the quinazolinone ring.
• Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity but require strict moisture control.

Analytical Validation and Characterization

Spectroscopic Confirmation

Key Data :

• ¹H NMR (DMSO-d₆): δ 10.82 (s, 1H, NH), 8.21 (d, J = 8.0 Hz, 1H, quinazolinone H5), 7.65–7.10 (m, 4H, indole H2, H4–H6), 3.72 (t, J = 6.5 Hz, 2H, CH₂NH), 2.45–2.30 (m, 4H, butanamide CH₂).
• HRMS : m/z 374.4 [M+H]⁺ (calculated for C₂₂H₂₂N₄O₂).

Purity Assessment

• HPLC : >98% purity (C18 column, 0.1% TFA in H₂O/MeCN gradient).
• Melting Point : 215–217°C (decomposition).

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Key Steps	Yield (%)	Purity (%)
Condensation	Anthranilamide, indole-3-carboxaldehyde	Acid-catalyzed cyclization	33–48	90–95
Amide Coupling	3-Indolebutyric acid, ethylenediamine	HATU-mediated coupling	55–70	95–98
SN2 Substitution	6-Chloro-3-bromoethylquinazolinone	Nucleophilic displacement	40–50	85–90

Challenges and Mitigation Strategies

• Low Yields in Quinazolinone Formation :

  • Cause : Competing hydrolysis of intermediates.
  • Solution : Use of anhydrous solvents and controlled stoichiometry of p-TSA.

• Epimerization During Amide Bond Formation :

  • Cause : Base-induced racemization in carbodiimide couplings.
  • Solution : Low-temperature (<5°C) reactions with HATU/DIPEA.

• Byproduct Formation in SN2 Reactions :

  • Cause : Elimination to form alkene byproducts.
  • Solution : Use of bulky bases (e.g., DBU) to suppress E2 pathways.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-(1H-indol-3-yl)-N-[2-(4-oxoquinazolin-3(4H)-yl)ethyl]butanamide?

• The synthesis typically involves coupling indole and quinazolinone precursors via carboxamide linkages. For example, quinazolinone derivatives are synthesized by reacting 4-oxoquinazolin-3(4H)-ylmethyl intermediates with substituted amines or hydrazides under reflux conditions (e.g., ethanol or THF) . Indole moieties are introduced via nucleophilic substitution or condensation reactions. Purification is achieved using column chromatography, and structural confirmation relies on NMR (¹H/¹³C), MS, and melting point analysis .

Q. How is the compound characterized to ensure structural fidelity?

• Nuclear Magnetic Resonance (NMR): ¹H NMR identifies protons in the indole (δ ~7.0–7.5 ppm) and quinazolinone (δ ~8.0–8.5 ppm) moieties. ¹³C NMR confirms carbonyl (C=O, ~165–175 ppm) and aromatic carbons .
• Mass Spectrometry (MS): High-resolution MS (HRMS) validates molecular weight and elemental composition (e.g., C₂₃H₂₁N₅O₂) .
• Melting Point (mp): Consistency in mp (e.g., 192–194°C for analogous compounds) ensures purity .

Q. What in vitro assays are recommended for preliminary biological screening?

• MTT Assay: Used to evaluate cytotoxicity against cancer cell lines (e.g., MDA-MB-231) .
• Enzyme Inhibition Assays: For kinase or protease targets, use fluorometric or colorimetric substrates (e.g., COX-2 inhibition via carrageenan-induced edema models) .

Advanced Research Questions

Q. How do structural modifications (e.g., substituents on indole/quinazolinone) affect biological activity?

• Substituents on the indole (e.g., halogenation at C-5) enhance binding to apoptotic targets like Bcl-2/Mcl-1, as seen in analogues with IC₅₀ values <10 µM . Quinazolinone substitutions (e.g., methoxy groups) improve solubility and reduce ulcerogenicity in anti-inflammatory models . Hybrid pharmacophores combining thioalkylamide and pyrimidinone fragments show synergistic COX-2 inhibition (IC₅₀ = 116.73 mmol/kg) .

Q. What strategies resolve contradictions in activity data across cell lines or assays?

• Dose-Response Curves: Validate activity thresholds (e.g., IC₅₀) across multiple replicates.
• Target Engagement Studies: Use biophysical methods (e.g., surface plasmon resonance) to confirm direct binding to proteins like Autotaxin, as demonstrated for quinazolinone-acetamide derivatives .
• Metabolic Stability Tests: Assess cytochrome P450 interactions to rule out false negatives due to rapid degradation .

Q. How can computational methods guide the optimization of this compound?

• Molecular Docking: Predict binding modes to targets like Autotaxin (PDB: 4XJG) using software such as AutoDock Vina .
• QSAR Models: Correlate substituent electronic parameters (e.g., Hammett constants) with anti-proliferative activity to prioritize synthetic targets .

Q. What techniques are suitable for studying its mechanism of action in complex biological systems?

• X-Ray Crystallography: Resolve ligand-protein complexes (e.g., with Autotaxin) to identify critical hydrogen bonds and hydrophobic interactions .
• RNA Sequencing: Profile transcriptional changes in treated cells to uncover pathways like apoptosis or cell cycle arrest .

Data Contradiction and Validation

Q. How to address discrepancies in NMR or MS data during characterization?

• Isotopic Labeling: Use ¹⁵N/¹³C-labeled precursors to resolve overlapping signals in crowded spectral regions .
• Alternative Ionization Methods: Employ ESI-MS instead of EI-MS to reduce fragmentation and clarify molecular ion peaks .

Q. Why might biological activity vary between enantiomers or polymorphs?

• Chiral HPLC: Separate enantiomers and test individually, as seen with morpholine-substituted quinazolinones showing 10-fold differences in potency .
• Powder X-Ray Diffraction (PXRD): Identify polymorphic forms that alter solubility and bioavailability .